Cas no 625386-11-0 (1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
• CAS No: 625386-11-0
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 441166
• PubChem ID: 12073848
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
• 2-[(4-methoxyphenyl)methyl]-5-nitropyrazole-3-carboxylic acid
• 625386-11-0
• DTXSID90477040
• WCJKCPSVMQAHRO-UHFFFAOYSA-N
• SCHEMBL6169282
• N-4-methoxybenzyl-3-nitro-pyrazole-5 carboxylic acid
• 1-(4-Methoxybenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C12H11N3O5/c1-20-9-4-2-8(3-5-9)7-14-10(12(16)17)6-11(13-14)15(18)19/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： WCJKCPSVMQAHRO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 277.06993
• Monoisotopic Mass: 277.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.49